Cas no 89793-72-6 (2,4,5-trichloro-6-propylpyrimidine)
89793-72-6 structure
Product Name:2,4,5-trichloro-6-propylpyrimidine
CAS No:89793-72-6
MF:C7H7Cl3N2
MW:225.502878427505
CID:1944549
PubChem ID:246016
Update Time:2025-04-21
2,4,5-trichloro-6-propylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-trichloro-6-propylpyrimidine
- Pyrimidine,4,5-trichloro-6-propyl-
- NCI60_004428
- CTK6D5027
- AC1L6H5C
- 2,4,5-trichloro-6-propyl-pyrimidine
- NSC58574
- 2.4.5-Trichlor-6-propyl-pyrimidin
- AG-K-79853
- 2,4,5-trichloro-6-propyl-pyrimidine;2.4.5-Trichlor-6-propyl-pyrimidin;Pyrimidine,4,5-trichloro-6-propyl;
- 89793-72-6
- CHEMBL2006706
- NSC-58574
- DTXSID80289018
-
- Inchi: 1S/C7H7Cl3N2/c1-2-3-4-5(8)6(9)12-7(10)11-4/h2-3H2,1H3
- InChI Key: CTWZDJNHFGLAMG-UHFFFAOYSA-N
- SMILES: ClC1=C(N=C(N=C1CCC)Cl)Cl
Computed Properties
- Exact Mass: 223.96700
- Monoisotopic Mass: 223.967481Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78000
- LogP: 3.38930
2,4,5-trichloro-6-propylpyrimidine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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